Cas no 445-69-2 (1,2-Benzenedicarbonyl difluoride (9CI))

• Product Name: 1,2-Benzenedicarbonyl difluoride (9CI)
• CAS No: 445-69-2
• MF: C₈H₄F₂O₂
• MW: 170.112969398499
• CID: 324892
• PubChem ID: 21572631
• Update Time: 2025-04-19

1,2-Benzenedicarbonyl difluoride (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonyl difluoride (9CI)
• Phthaloylfluoride (6CI,7CI,8CI)
• 1,2-Benzenedicarbonyldifluoride
• benzene-1,2-dicarbonyl fluoride
• phthaloyl difluoride
• Benzene-1,2-dicarbonyl difluoride
• 445-69-2
• SCHEMBL103048
• DTXSID90615940

• Inchi： 1S/C8H4F2O2/c9-7(11)5-3-1-2-4-6(5)8(10)12/h1-4H
• InChI Key： OKZQOHHDISEJFI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(=O)F)=O

Computed Properties

• Exact Mass: 170.01792
• Monoisotopic Mass: 170.01793569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.3066
• Melting Point: 42.5°C
• Boiling Point: 227°C (rough estimate)
• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives